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Compound of Interest

Compound Name: SPC-180002

Cat. No.: B12390649

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides crucial safety
protocols, personal protective equipment (PPE) guidelines, and disposal plans for SPC-
180002, a dual SIRT1/3 inhibitor. Adherence to these procedures is vital for maintaining a safe
laboratory environment and ensuring the integrity of research outcomes.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure. The following table
summarizes the recommended PPE for handling SPC-180002, based on the Safety Data
Sheet provided by the manufacturer.
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Protection Type

Specification

Purpose

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1](2]

To prevent eye contact with

dust or splashes.

Hand Protection

Chemical impermeable gloves
inspected prior to use. Must
satisfy EU Directive
89/686/EEC and standard EN
374.[1][2]

To prevent skin contact.

Body Protection

Fire/flame resistant and

impervious clothing.[1][2]

To protect against splashes

and fire hazards.

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[1]

[2]

To prevent inhalation of dust or

aerosols.

Operational and Disposal Plans

Handling and Storage:

SPC-180002 should be handled in a well-ventilated area.[1] To minimize the risk of inhalation,

the formation of dust and aerosols should be avoided.[1][2] Use non-sparking tools to prevent

fire from electrostatic discharge.[1][2]

For storage, keep the container tightly closed in a dry, cool, and well-ventilated place.[1] It

should be stored separately from foodstuff containers and incompatible materials.[1] For long-

term storage, -20°C or -80°C is recommended. Stock solutions should be aliquoted and stored

at these temperatures to avoid repeated freezing and thawing.

Disposal Plan:
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Dispose of SPC-180002 and its container in accordance with all applicable local, state, and
federal regulations.[2] The chemical should not be allowed to enter drains, and its discharge
into the environment must be avoided.[1][2] Keep the chemical in suitable, closed containers
for disposal.[1][2]

Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action is critical.

Exposure Type First-Aid Measures

Take off contaminated clothing immediately.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1][2]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[1][2]

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

Ingestion . .
unconscious person. Call a doctor or Poison
Control Center immediately.[1][2]
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1][2]
Remove all sources of ignition.[1][2] Personal protective equipment, including chemical
impermeable gloves, should be worn during cleanup.[1][2] Prevent further leakage if it is safe to
do so.[1][2] Collect the spilled material and place it in a suitable, closed container for disposal.

[1][2]

Visualizing Safe Handling and Emergency Protocols
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To further clarify the procedural workflows, the following diagrams illustrate the key steps for
handling SPC-180002 and the appropriate response to emergency situations.
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(Goggles, Gloves, Lab Coat)
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(Avoid Dust/Aerosols)
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Store in Tightly Closed Container Prepare for Disposal
(Cool, Dry, Well-Ventilated) (Labelled, Closed Container)

Dispose According to Regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of SPC-180002 from preparation to disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12390649?utm_src=pdf-body
https://www.benchchem.com/product/b12390649?utm_src=pdf-body-img
https://www.benchchem.com/product/b12390649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Emergency Event
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Assess the Situation
(Evacuate if necessary)
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Contain Spill Administer First Aid
(Use appropriate absorbents) (Follow SDS guidelines)

Clean Up and Dispose

(Wear full PPE) Seek Medical Attention

Report Incident

Click to download full resolution via product page

Caption: Decision-making workflow for responding to spills or personal exposure to SPC-
180002.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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